Cas no 240127-55-3 (Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)-)

• Product Name: Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)-
• CAS No: 240127-55-3
• MF: C₂₁H₂₄ClN₃O
• MW: 369.887763977051
• CID: 5453752
• Update Time: 2025-10-29

Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)-

• Inchi： 1S/C21H24ClN3O/c22-19-7-5-17(6-8-19)15-23-11-13-24(14-12-23)16-21(26)25-10-9-18-3-1-2-4-20(18)25/h1-8H,9-16H2
• InChI Key： UHEJJZNLPMHGJA-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CC1)CN1CCN(CC2=CC=C(Cl)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)-

Comprehensive Overview of Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- (CAS No. 240127-55-3)

Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- (CAS No. 240127-55-3) is a specialized organic compound with a unique molecular structure that combines piperazine and indole moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development. The presence of both piperazine and indole groups in its structure makes it a promising candidate for studying receptor interactions and signal transduction pathways.

The chemical formula of Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- is C21H22ClN3O, with a molecular weight of 367.87 g/mol. Its structure features a chlorophenyl group attached to a piperazine ring, which is further linked to an indole derivative via a ketone bridge. This arrangement is particularly interesting for researchers exploring central nervous system (CNS) targets, as both piperazine and indole are known to interact with neurotransmitter systems.

Recent studies have highlighted the potential of Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- in addressing challenges related to neurodegenerative diseases and mood disorders. The compound's ability to modulate specific receptor subtypes has made it a subject of interest in the development of novel therapeutic agents. Researchers are particularly intrigued by its potential applications in conditions such as Alzheimer's disease, Parkinson's disease, and depression, where current treatment options remain limited.

The synthesis of Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- typically involves multi-step organic reactions, including N-alkylation and condensation reactions. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and verify the structure of the final product.

From a commercial perspective, Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- is primarily used by pharmaceutical companies and research institutions engaged in drug discovery programs. The growing demand for novel CNS-active compounds has increased interest in this molecule, particularly in markets focused on neurological therapeutics and psychiatric medications. Manufacturers and suppliers often provide this compound in small to medium quantities for research purposes, with strict quality control measures to ensure consistency.

Storage and handling of Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the material to prevent potential irritation.

The future outlook for Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- appears promising, with ongoing research exploring its full pharmacological potential. As the scientific community continues to investigate neurological disorders and mental health conditions, compounds with this unique structural combination are likely to remain at the forefront of medicinal chemistry research. The development of analogs and derivatives based on this core structure may lead to breakthroughs in targeted therapies with improved efficacy and reduced side effects.

For researchers interested in piperazine derivatives or indole-containing compounds, Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- offers an intriguing subject for study. Its balanced combination of aromatic and heterocyclic components provides multiple sites for structural modification, making it a versatile scaffold for medicinal chemistry applications. The compound's physicochemical properties, including its lipophilicity and hydrogen bonding capacity, contribute to its potential as a lead compound in drug discovery programs.

In conclusion, Ethanone, 2-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-1-(2,3-dihydro-1H-indol-1-yl)- (CAS No. 240127-55-3) represents an important compound in contemporary pharmaceutical research. Its unique structural features and potential biological activities make it valuable for scientists exploring new approaches to CNS disorders and other therapeutic areas. As research progresses, this compound may contribute to the development of innovative treatments addressing some of today's most challenging medical conditions.